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Compound of Interest

Compound Name:
2-chloro-1H-1,3-benzodiazole-5-

sulfonamide

CAS No.: 1820648-83-6

Cat. No.: B2667125

Get Quote

Executive Summary: The Hierarchy of Standards
In pharmaceutical development, the "performance" of a reference standard is defined by its

ability to provide accurate, reproducible quantitation while minimizing compliance risk. For a

specialized intermediate like 2-chloro-1H-1,3-benzodiazole-5-sulfonamide, researchers

typically face three sourcing alternatives.
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Feature
Option A: Primary

Reference Standard

(CRS)

Option B: Qualified

In-House Standard

Option C:

Commercial

Reagent Grade

Source

Pharmacopeia

(USP/EP) or ISO

17034 Producer

Synthesized &

Characterized

Internally

General Chemical

Vendor

Traceability
Absolute

(Metrological)

Traceable to Primary

(if available)

Limited / Lot-

dependent

Purity Assignment
Mass Balance (100%

- Impurities)

Quantitative NMR

(qNMR) or HPLC

Area % (often

overestimates)

Water/Solvent
Quantified

(KF/TGA/GC)
Quantified (KF/GC) Often Ignored

Suitability
Release Testing /

GMP QC

R&D / Method

Development

Early Synthesis

Screening

Risk Profile Low
Medium (Requires

robust data)

High (Unknown

impurities)

Recommendation: For GMP release testing of final drug products where this molecule is a

specified impurity, Option A is mandatory. For method development and early-stage impurity

profiling, Option B is the most cost-effective if the characterization protocol below is strictly

followed.

Structural Identification & Causality
To qualify an In-House standard (Option B), you must establish identity with orthogonal

techniques. The structural logic below validates the molecule's integrity.

Theoretical Structure & Properties
IUPAC Name: 2-chloro-1H-benzimidazole-5-sulfonamide

Molecular Formula: C₇H₆ClN₃O₂S

Molecular Weight: 231.66 g/mol
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Key Features:

Benzimidazole Core: Amphoteric nature (acidic NH, basic N).

2-Chloro: Electron-withdrawing, susceptible to nucleophilic attack (instability indicator).

5-Sulfonamide: Polar, acidic protons, characteristic IR/MS signature.

Nuclear Magnetic Resonance (NMR) Protocol
Solvent: DMSO-d₆ (Required for sulfonamide solubility and exchangeable proton visibility).

¹H NMR Logic:

δ ~13.5 ppm (Broad s, 1H): Imidazole NH. Diagnostic: If missing, the imidazole ring may

be N-alkylated or degraded.

δ 8.1 ppm (d, J1.5 Hz, 1H): H-4 (Ortho to sulfonamide, meta to imidazole junction). Shifted

downfield by sulfonamide and ring current.

δ 7.8 ppm (dd, J8.5, 1.5 Hz, 1H): H-6.

δ 7.6 ppm (d, J8.5 Hz, 1H): H-7.

δ ~7.3 ppm (Broad s, 2H): -SO₂NH₂. Diagnostic: Disappears on D₂O shake.

Mass Spectrometry (MS)
Ionization: Electrospray Ionization (ESI).

Polarity:

Positive (+): [M+H]⁺ = 232.0 / 234.0 (Characteristic 3:1 Chlorine isotope pattern).

Negative (-): [M-H]⁻ = 230.0 / 232.0 (Preferred for sulfonamides due to acidic NH).

Fragmentation (MS/MS): Loss of -SO₂NH₂ (neutral loss 80 Da) is the primary transition.
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Purity Characterization Workflow (The "Self-
Validating" System)
A simple "Area %" from HPLC is insufficient for a reference standard. You must use a Mass

Balance Approach:

HPLC-UV/DAD Method (Organic Impurities)
This method separates the target from likely hydrolytic degradants (e.g., 2-hydroxy-

benzimidazole).

Column: C18 End-capped (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

Mobile Phase B: Acetonitrile.[1][2][3]

Gradient:

0 min: 5% B

15 min: 95% B

20 min: 95% B

Flow Rate: 1.0 mL/min.[4]

Detection: 280 nm (Benzimidazole absorption max).

Self-Validation Check: The 2-Chloro analog is less polar than the 2-Hydroxy degradant.

Ensure the main peak elutes after the hydrolysis product.

Residual Solvent & Water[5]
Thermogravimetric Analysis (TGA): Check for volatile loss < 150°C.

Karl Fischer (KF): Essential. Sulfonamides are hygroscopic. Expect 0.5 - 2.0% water even in

dried samples.
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Visualizing the Qualification Workflow
The following diagram illustrates the decision logic for qualifying a reference standard, ensuring

no step is skipped.
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(KF, TGA, GC-HS)
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Caption: Logical workflow for the qualification of 2-chloro-1H-1,3-benzodiazole-5-
sulfonamide, integrating orthogonal analytical data.
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Stability & Handling (Expert Insight)
The "2-Chloro" Risk: The chlorine atom at position 2 is activated by the adjacent nitrogen

atoms. It is susceptible to hydrolysis in aqueous acidic/basic conditions, converting to the 2-

hydroxy (or 2-oxo) derivative.

Storage: Store at -20°C under Argon/Nitrogen. Avoid dissolving in DMSO until immediately

before use to prevent slow nucleophilic displacement by the solvent over time.

Solution Stability: In HPLC autosamplers (aqueous mobile phase), stability is limited (~24

hours). Always prepare fresh standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Reference Standard Characterization Guide: 2-Chloro-
1H-1,3-benzodiazole-5-sulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2667125/docs#reference-standard-characterization-
guide-2-chloro-1h-1-3-benzodiazole-5-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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